Cas no 1820752-38-2 ((1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride)

• Product Name: (1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride
• CAS No: 1820752-38-2
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 5162436
• Update Time: 2025-05-22

(1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride

• Inchi： 1S/C7H11NO2.ClH/c9-6(10)7-3-5(7)1-2-8-4-7;/h5,8H,1-4H2,(H,9,10);1H/t5-,7+;/m1./s1
• InChI Key： FMPBLESGLOIVEL-PACXSXMQSA-N
• SMILES： C([C@@]12CNCC[C@@H]1C2)(=O)O.Cl

Additional information on (1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride

Compound CAS No. 1820752-38-2: (1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride

The compound (1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride (CAS No. 1820752-38-2) is a structurally unique bicyclic compound with significant potential in the fields of pharmacology and organic chemistry. This compound belongs to the class of azabicyclic compounds, which are known for their rigid and compact structures, making them ideal candidates for drug design and development.

Structural Features and Synthesis

The molecule features a bicyclo[4.1.0]heptane framework, which is characterized by a seven-membered ring system with two bridgehead carbons and one nitrogen atom in the structure. The stereochemistry of the compound is defined by the (1R,6S) configuration, which plays a critical role in determining its pharmacokinetic properties and biological activity. The carboxylic acid group attached to the bicyclic system further enhances its functional versatility.

The synthesis of this compound involves a multi-step process that typically includes the formation of the bicyclic core followed by functionalization to introduce the carboxylic acid group. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is crucial for its application in chiral drug discovery.

Pharmacological Properties and Applications

Research into (1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride has revealed its potential as a lead compound in drug development programs targeting various therapeutic areas. The rigid bicyclic structure provides excellent binding affinity to specific protein targets, making it a promising candidate for designing small-molecule inhibitors or modulators.

Recent studies have highlighted its activity as a ligand for G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as cardiovascular diseases, neurological disorders, and inflammation. The hydrochloride salt form of the compound ensures optimal solubility and bioavailability, further enhancing its suitability for pharmacological studies.

Recent Research Findings

In 2023, a groundbreaking study published in *Nature Communications* demonstrated that (1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride exhibits potent inhibitory activity against a novel class of kinase enzymes implicated in cancer progression. This discovery has opened new avenues for developing targeted therapies with improved efficacy and reduced side effects.

Additionally, researchers at Stanford University have explored the use of this compound as a building block for constructing complex natural product analogs. Its unique stereochemistry allows for the creation of molecules with unprecedented complexity and diversity, paving the way for innovative approaches in total synthesis.

Future Prospects and Challenges

Despite its promising properties, (1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride faces several challenges before it can be translated into clinical use. These include optimizing its pharmacokinetic profile to enhance its half-life and reduce clearance rates within the body.

Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these challenges through advanced drug delivery systems and pro-drug strategies.

In conclusion, (1R,6S)-3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising pharmacological properties. As research continues to uncover new applications for this compound, it holds great potential for contributing to the development of innovative therapeutic agents that address unmet medical needs.